Ethyl 6-(2-chloropropanoylamino)-2,2-difluorospiro[3.3]heptane-6-carboxylate

• IUPAC Name: ethyl 6-(2-chloropropanoylamino)-2,2-difluorospiro[3.3]heptane-6-carboxylate
• InChI: InChI=1S/C13H18ClF2NO3/c1-3-20-10(19)12(17-9(18)8(2)14)4-11(5-12)6-13(15,16)7-11/h8H,3-7H2,1-2H3,(H,17,18)
• InChI Key: ULLOECUKZCYSCU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CC2(C1)CC(C2)(F)F)NC(=O)C(C)Cl
• Molecular Formula: C13H18ClF2NO3
• Molecular Weight: 309.73 g/mol

Description

Ethyl 6-(2-chloropropanoylamino)-2,2-difluorospiro[3.3]heptane-6-carboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. 3]heptane-6-carboxylate.

Mechanism of Action

The mechanism of action of Ethyl 6-(2-chloropropanoylamino)-2,2-difluorospiro[3.3]heptane-6-carboxylate is not fully understood. However, studies have shown that the compound inhibits the activity of certain enzymes and proteins that are involved in the development and progression of various diseases.
Biochemical and Physiological Effects
Ethyl 6-(2-chloropropanoylamino)-2,2-difluorospiro[3.3]heptane-6-carboxylate has been shown to have several biochemical and physiological effects. It has been found to reduce inflammation, inhibit the growth of cancer cells, and prevent the formation of bacterial biofilms. The compound has also been shown to have antioxidant properties and can protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Ethyl 6-(2-chloropropanoylamino)-2,2-difluorospiro[3.3]heptane-6-carboxylate in lab experiments is its high potency and specificity. The compound can be used in small concentrations to achieve significant results. However, one of the limitations of using the compound is its potential toxicity, which can affect the results of experiments.

Future Directions

There are several future directions for the research and development of Ethyl 6-(2-chloropropanoylamino)-2,2-difluorospiro[3.3]heptane-6-carboxylate. One of the directions is the identification of new applications for the compound in different fields. Another direction is the development of new synthesis methods that are more efficient and cost-effective. Additionally, further studies are needed to fully understand the mechanism of action and potential side effects of the compound.
Conclusion
In conclusion, Ethyl 6-(2-chloropropanoylamino)-2,2-difluorospiro[3.3]heptane-6-carboxylate is a chemical compound that has shown promising results in various scientific research applications. Its potential applications in the treatment of cancer, inflammation, and bacterial infections make it an important compound for further research and development. However, more studies are needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

Ethyl 6-(2-chloropropanoylamino)-2,2-difluorospiro[3.3]heptane-6-carboxylate can be synthesized using a multi-step process involving the reaction of several chemical compounds. The synthesis method involves the reaction of 2-chloropropanoyl chloride with 2,2-difluorocyclohexanone in the presence of a base to form 2-chloro-6-(2,2-difluorocyclohexylidene)propanoic acid. This compound is then reacted with ethylamine to form Ethyl 6-(2-chloropropanoylamino)-2,2-difluorospiro[3.3]heptane-6-carboxylate.

Scientific Research Applications

Ethyl 6-(2-chloropropanoylamino)-2,2-difluorospiro[3.3]heptane-6-carboxylate has been extensively studied for its potential applications in various fields. It has shown promising results in the treatment of cancer, inflammation, and bacterial infections. The compound has also been used in the development of new drugs and as a tool for studying biological processes.